Cas no 1226445-55-1 (2-[(4-fluorophenyl)sulfanyl]-N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)acetamide)

• Product Name: 2-[(4-fluorophenyl)sulfanyl]-N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)acetamide
• CAS No: 1226445-55-1
• MF: C₁₉H₁₈FN₃O₄S
• MW: 403.42732667923
• CID: 5886862
• PubChem ID: 49677149
• Update Time: 2025-06-14

2-[(4-fluorophenyl)sulfanyl]-N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(4-fluorophenyl)thio]-N-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]-
• 2-[(4-fluorophenyl)sulfanyl]-N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)acetamide
• AKOS024526685
• VU0527349-1
• 2-(4-fluorophenyl)sulfanyl-N-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]acetamide
• 2-((4-fluorophenyl)thio)-N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)acetamide
• 1226445-55-1
• F5882-2051

• Inchi： 1S/C19H18FN3O4S/c1-25-14-4-6-15(7-5-14)26-11-17-22-19(27-23-17)10-21-18(24)12-28-16-8-2-13(20)3-9-16/h2-9H,10-12H2,1H3,(H,21,24)
• InChI Key： QMXWFFZYZKUXJS-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(COC2=CC=C(OC)C=C2)N=1)(=O)CSC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 403.10020540g/mol
• Monoisotopic Mass: 403.10020540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 12.44±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-[(4-fluorophenyl)sulfanyl]-N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)acetamide

Research Briefing on 2-[(4-fluorophenyl)sulfanyl]-N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)acetamide (CAS: 1226445-55-1)

This research briefing provides an in-depth analysis of the latest findings related to the compound 2-[(4-fluorophenyl)sulfanyl]-N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)acetamide (CAS: 1226445-55-1). This molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. The briefing synthesizes recent academic literature, patent filings, and preclinical studies to offer a comprehensive overview of its pharmacological properties, mechanism of action, and future research directions.

The compound belongs to a class of 1,2,4-oxadiazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Recent studies have highlighted its role as a potent modulator of specific cellular pathways, particularly those involving protein-protein interactions and enzyme inhibition. Structural modifications, such as the incorporation of the 4-fluorophenylsulfanyl and 4-methoxyphenoxymethyl groups, have been shown to enhance its binding affinity and selectivity toward target proteins.

One of the most notable findings from recent research is the compound's efficacy in preclinical models of neurodegenerative diseases. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier and exhibit neuroprotective effects by inhibiting key enzymes involved in oxidative stress and inflammation. These results suggest its potential as a lead compound for the development of novel therapeutics targeting conditions such as Alzheimer's and Parkinson's diseases.

Further investigations into the pharmacokinetic profile of 2-[(4-fluorophenyl)sulfanyl]-N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)acetamide have revealed favorable absorption and distribution properties. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Recent patent filings indicate ongoing efforts to develop prodrug derivatives and formulation strategies to address these limitations.

In conclusion, the compound 2-[(4-fluorophenyl)sulfanyl]-N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)acetamide represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activities warrant continued exploration in both academic and industrial settings. Future research should focus on elucidating its precise molecular targets, conducting advanced preclinical trials, and exploring its potential in combination therapies.